Cas no 1174728-48-3 (5-Bromo-1-(2-methylpropyl)-1,2-dihydropyridin-2-one)

• Product Name: 5-Bromo-1-(2-methylpropyl)-1,2-dihydropyridin-2-one
• CAS No: 1174728-48-3
• MF: C₉H₁₂BrNO
• MW: 230.10168170929
• MDL: MFCD21641290
• CID: 5056192
• PubChem ID: 60666861
• Update Time: 2025-05-24

5-Bromo-1-(2-methylpropyl)-1,2-dihydropyridin-2-one Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-1-isobutylpyridin-2(1H)-one
• 5-Bromo-1-(2-methylpropyl)-1,2-dihydropyridin-2-one

• MDL： MFCD21641290
• Inchi： 1S/C9H12BrNO/c1-7(2)5-11-6-8(10)3-4-9(11)12/h3-4,6-7H,5H2,1-2H3
• InChI Key： SQDQBAKDHXGDKG-UHFFFAOYSA-N
• SMILES： C1(=O)N(CC(C)C)C=C(Br)C=C1

Computed Properties

• Exact Mass: 229.01023g/mol
• Monoisotopic Mass: 229.01023g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 20.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Hydropyridines Pyridinones

Additional information on 5-Bromo-1-(2-methylpropyl)-1,2-dihydropyridin-2-one

Comprehensive Overview of 5-Bromo-1-(2-methylpropyl)-1,2-dihydropyridin-2-one (CAS No. 1174728-48-3)

5-Bromo-1-(2-methylpropyl)-1,2-dihydropyridin-2-one (CAS No. 1174728-48-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This brominated dihydropyridinone derivative is characterized by its unique molecular structure, which includes a bromine substituent and a 2-methylpropyl group. These functional groups contribute to its reactivity and potential applications in drug discovery and material science. Researchers are particularly interested in its role as a building block for synthesizing more complex molecules, especially those targeting central nervous system (CNS) disorders and anti-inflammatory agents.

The compound's CAS number 1174728-48-3 serves as a unique identifier in chemical databases, ensuring accurate tracking and regulatory compliance. Its systematic name, 5-Bromo-1-(2-methylpropyl)-1,2-dihydropyridin-2-one, reflects its IUPAC nomenclature, which is critical for precise communication in scientific literature. Recent trends in AI-driven drug discovery and computational chemistry have highlighted the importance of such intermediates, as they can be used to train machine learning models for predicting novel bioactive molecules. This aligns with the growing demand for sustainable synthesis methods and green chemistry initiatives.

One of the key advantages of 5-Bromo-1-(2-methylpropyl)-1,2-dihydropyridin-2-one is its versatility in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are pivotal in constructing heterocyclic frameworks, which are prevalent in FDA-approved drugs. For instance, similar compounds have been explored for their potential in treating neurodegenerative diseases like Alzheimer's and Parkinson's, a topic frequently searched in academic and medical communities. The bromine atom in this compound also makes it a candidate for radiolabeling studies, which are essential for pharmacokinetic and imaging applications.

From a commercial perspective, CAS 1174728-48-3 is often listed in catalogs of fine chemical suppliers, catering to the needs of contract research organizations (CROs) and academic laboratories. Its purity and stability under standard storage conditions make it a reliable choice for high-throughput screening (HTS) campaigns. Additionally, the compound's relevance to fragment-based drug design (FBDD) has been noted in recent publications, further driving its demand. As the pharmaceutical industry shifts toward personalized medicine, intermediates like this are expected to play a crucial role in developing targeted therapies.

Environmental and safety considerations are also paramount when working with 5-Bromo-1-(2-methylpropyl)-1,2-dihydropyridin-2-one. While it is not classified as hazardous under current regulations, proper handling protocols should be followed to minimize risks. The compound's biodegradability and ecotoxicological profile are areas of ongoing research, particularly in light of global concerns about chemical pollution and sustainable manufacturing. These topics are frequently queried in search engines, reflecting public interest in eco-friendly alternatives.

In summary, 5-Bromo-1-(2-methylpropyl)-1,2-dihydropyridin-2-one (CAS No. 1174728-48-3) is a promising chemical entity with broad applicability in medicinal chemistry and material science. Its structural features and reactivity profile make it a valuable tool for researchers exploring novel therapeutics and advanced materials. As the scientific community continues to investigate its potential, this compound is likely to remain a subject of interest in both academic and industrial settings.